Cas no 1488791-28-1 (2-(2-cyclobutyl-4-methylthiazol-5-yl)acetic acid)
2-(2-cyclobutyl-4-methylthiazol-5-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-cyclobutyl-4-methylthiazol-5-yl)acetic acid
-
- Inchi: 1S/C10H13NO2S/c1-6-8(5-9(12)13)14-10(11-6)7-3-2-4-7/h7H,2-5H2,1H3,(H,12,13)
- InChI Key: OVLIMIZSBAJETR-UHFFFAOYSA-N
- SMILES: S1C(CC(O)=O)=C(C)N=C1C1CCC1
2-(2-cyclobutyl-4-methylthiazol-5-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM468190-250mg |
2-(2-cyclobutyl-4-methylthiazol-5-yl)acetic acid |
1488791-28-1 | 95%+ | 250mg |
$576 | 2022-12-31 | |
| Chemenu | CM468190-500mg |
2-(2-cyclobutyl-4-methylthiazol-5-yl)acetic acid |
1488791-28-1 | 95%+ | 500mg |
$892 | 2022-12-31 | |
| Chemenu | CM468190-1g |
2-(2-cyclobutyl-4-methylthiazol-5-yl)acetic acid |
1488791-28-1 | 95%+ | 1g |
$1137 | 2022-12-31 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00839028-1g |
2-(2-Cyclobutyl-4-methyl-1,3-thiazol-5-yl)acetic acid |
1488791-28-1 | 95% | 1g |
¥7573.0 | 2023-04-01 | |
| Enamine | EN300-365922-0.05g |
2-(2-cyclobutyl-4-methyl-1,3-thiazol-5-yl)acetic acid |
1488791-28-1 | 95.0% | 0.05g |
$245.0 | 2025-03-18 | |
| Enamine | EN300-365922-0.1g |
2-(2-cyclobutyl-4-methyl-1,3-thiazol-5-yl)acetic acid |
1488791-28-1 | 95.0% | 0.1g |
$366.0 | 2025-03-18 | |
| Enamine | EN300-365922-0.25g |
2-(2-cyclobutyl-4-methyl-1,3-thiazol-5-yl)acetic acid |
1488791-28-1 | 95.0% | 0.25g |
$524.0 | 2025-03-18 | |
| Enamine | EN300-365922-0.5g |
2-(2-cyclobutyl-4-methyl-1,3-thiazol-5-yl)acetic acid |
1488791-28-1 | 95.0% | 0.5g |
$824.0 | 2025-03-18 | |
| Enamine | EN300-365922-1.0g |
2-(2-cyclobutyl-4-methyl-1,3-thiazol-5-yl)acetic acid |
1488791-28-1 | 95.0% | 1.0g |
$1057.0 | 2025-03-18 | |
| Enamine | EN300-365922-2.5g |
2-(2-cyclobutyl-4-methyl-1,3-thiazol-5-yl)acetic acid |
1488791-28-1 | 95.0% | 2.5g |
$2071.0 | 2025-03-18 |
2-(2-cyclobutyl-4-methylthiazol-5-yl)acetic acid Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 2-(2-cyclobutyl-4-methylthiazol-5-yl)acetic acid
Professional Introduction to 2-(2-cyclobutyl-4-methylthiazol-5-yl)acetic acid (CAS No. 1488791-28-1)
2-(2-cyclobutyl-4-methylthiazol-5-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1488791-28-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural motif of this molecule incorporates a cyclobutyl group and a methylthiazole ring, which are key features that contribute to its unique chemical properties and potential applications in drug discovery.
The cyclobutyl substituent in the molecule imparts steric bulk, influencing both the electronic and conformational properties of the compound. This steric effect can be particularly important in modulating binding interactions with biological targets, such as enzymes or receptors. Additionally, the presence of the methylthiazole moiety introduces sulfur and nitrogen atoms into the structure, which are known to participate in various hydrogen bonding and coordination interactions. These features make 2-(2-cyclobutyl-4-methylthiazol-5-yl)acetic acid a promising candidate for further exploration in medicinal chemistry.
In recent years, there has been a growing interest in thiazole derivatives due to their demonstrated efficacy in various therapeutic areas. Thiazoles have been reported to exhibit antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The specific arrangement of atoms in 2-(2-cyclobutyl-4-methylthiazol-5-yl)acetic acid may contribute to its potential biological activity by influencing how it interacts with biological targets. For instance, the combination of the cyclobutyl group and the methylthiazole ring could enhance binding affinity or selectivity towards certain enzymes or receptors involved in disease pathways.
The synthesis of 2-(2-cyclobutyl-4-methylthiazol-5-yl)acetic acid represents a significant achievement in organic chemistry, particularly in the context of multi-step synthetic routes involving thiazole core formation and functional group manipulation. The introduction of the cyclobutyl group requires careful consideration of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions or organometallic chemistry, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the versatility of modern organic synthesis but also pave the way for scalable production methods.
The pharmacological potential of 2-(2-cyclobutyl-4-methylthiazol-5-yl)acetic acid has been explored through various preclinical studies. Researchers have focused on its interaction with key biological pathways associated with diseases such as cancer and inflammation. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors, making it a valuable scaffold for drug development. The structural features of the molecule, particularly the methylthiazole ring, have been identified as critical for its biological activity. Further studies are ongoing to elucidate the precise mechanisms by which this compound exerts its effects.
In addition to its therapeutic potential, 2-(2-cyclobutyl-4-methylthiazol-5-yl)acetic acid has implications in materials science and industrial applications. The unique structural characteristics of this compound make it suitable for use as an intermediate in the synthesis of more complex molecules or as a building block for novel materials with specific properties. For instance, its ability to form stable complexes with metals or other small molecules could be exploited in catalytic systems or sensor technologies.
The future direction of research on 2-(2-cyclobutyl-4-methylthiazol-5-yl)acetic acid is likely to focus on optimizing its pharmacological properties through structure-based drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can identify analogs with enhanced potency or selectivity. Additionally, exploring new synthetic routes to improve yield and reduce environmental impact will be crucial for sustainable drug development practices.
The significance of thiazole derivatives like 2-(2-cyclobutyl-4-methylthiazol-5-y>)acetic>)acid cannot be overstated. They represent a bridge between fundamental organic chemistry research and applied pharmaceutical science. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving human health.
1488791-28-1 (2-(2-cyclobutyl-4-methylthiazol-5-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)